N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C15H16N2OS/c1-10-6-7-13(11(2)9-10)17-14(18)12-5-4-8-16-15(12)19-3/h4-9H,1-3H3,(H,17,18)
• InChI Key: SDARTFQVJQVVLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(N=CC=C2)SC)C
• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.4 g/mol

Description

N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide, also known as DMXAA, is a small molecule that has been extensively studied for its anti-cancer properties. It was first identified as a potential anti-cancer agent in the 1980s, and since then, numerous studies have been conducted to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide is not fully understood. However, it is believed to work by activating the innate immune system and inducing the production of cytokines, such as tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α). These cytokines then promote the destruction of tumor cells.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide has been shown to have a number of biochemical and physiological effects. It has been shown to induce the production of cytokines, such as TNF-α and IFN-α, as well as other immune system components, such as natural killer cells and macrophages. N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide has also been shown to inhibit angiogenesis, which is the process by which tumors develop new blood vessels to support their growth.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide is that it has been extensively studied in preclinical models, and its mechanism of action is relatively well understood. This makes it a useful tool for investigating the immune response to cancer and for testing new anti-cancer therapies. However, one limitation of N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide is that it has not yet been approved for clinical use, and its potential side effects in humans are not fully understood.

Future Directions

There are a number of potential future directions for research on N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide. One area of interest is the development of combination therapies that incorporate N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide with other anti-cancer agents, such as chemotherapy or immunotherapy. Another area of interest is the investigation of the potential side effects of N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide in humans, which will be important for determining its safety and efficacy as a cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide and to identify potential biomarkers that could be used to predict patient response to treatment.

Synthesis Methods

N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide can be synthesized through a multi-step process starting from 2,4-dimethylbenzonitrile. The first step involves the conversion of 2,4-dimethylbenzonitrile to 2,4-dimethylbenzamide, which is then converted to 2,4-dimethylphenylacetic acid. The final step involves the reaction of 2,4-dimethylphenylacetic acid with thionyl chloride and methylamine to yield N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide has been extensively studied for its anti-cancer properties. It has been shown to induce tumor necrosis in a variety of cancer cell lines, including lung, colon, and breast cancer. N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide has also been shown to enhance the anti-tumor activity of chemotherapy and radiation therapy.